Cas no 900642-17-3 (tert-butyl 4-amino-3-methylpiperidine-1-carboxylate)

tert-butyl 4-amino-3-methylpiperidine-1-carboxylate structure
900642-17-3 structure
Product Name:tert-butyl 4-amino-3-methylpiperidine-1-carboxylate
CAS No:900642-17-3
MF:C11H22N2O2
MW:214.304583072662
MDL:MFCD09701319
CID:821433
PubChem ID:51358548
Update Time:2024-10-26

tert-butyl 4-amino-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-Amino-3-methylpiperidine
    • 4-AMINO-3-METHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • tert-Butyl 4-amino-3-methyl-1-piperidinecarboxylate
    • 1,1-Dimethylethyl 4-amino-3-methyl-1-piperidinecarboxylate (ACI)
    • 4-Amino-1-boc-3-methylpiperidine
    • tert-butyl 4-amino-3-methylpiperidine-1-carboxylate
    • TERT-BUTYL4-AMINO-3-METHYLPIPERIDINE-1-CARBOXYLATE
    • SCHEMBL2201330
    • PB10668
    • SB22059
    • 1-Boc-3-methylpiperidin-4-amine
    • (3R,4R)-1-Boc-4-amino-3-methylpiperidine
    • CS-D0045
    • SY343764
    • SB22058
    • UMBWKSXEVUZEMI-UHFFFAOYSA-N
    • DTXSID30680016
    • tert-butyl cis-4-amino-3-methyl-1-piperidinecarboxylate
    • AKOS016000186
    • 2-methyl-2-propanyl (3r,4r)-4-amino-3-methyl-1-piperidinecarboxyl Ate
    • AC-28244
    • SY270815
    • DB-078590
    • SB22056
    • MFCD18791218
    • YDB30858
    • MFCD09701319
    • (3S,4R)-4-Amino-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
    • AS-34390
    • SY238310
    • (3S,4S)-1-Boc-3-methylpiperidin-4-amine
    • SY340868
    • 900642-17-3
    • 2-Methyl-2-propanyl (3R,4S)-4-amino-3-methyl-1-piperidinecarboxyl ate
    • MFCD26954789
    • rel-tert-Butyl (3R,4R)-4-amino-3-methylpiperidine-1-carboxylate
    • SB32658
    • EN300-180865
    • (3S,4R)-1-Boc-3-methylpiperidin-4-amine
    • MFCD26954788
    • SB22057
    • trans-1-Boc-4-Amino-3-Methylpiperidine
    • 1428341-13-2
    • 1-Boc-(3R,4R)-4-amino-3-methylpiperidine
    • MFCD22396720
    • SB34482
    • (3R,4R)-4-amino-3-methyl-piperidine-1-carboxylic acid tert-butyl ester
    • 723308-58-5
    • MDL: MFCD09701319
    • Inchi: 1S/C11H22N2O2/c1-8-7-13(6-5-9(8)12)10(14)15-11(2,3)4/h8-9H,5-7,12H2,1-4H3
    • InChI Key: UMBWKSXEVUZEMI-UHFFFAOYSA-N
    • SMILES: O=C(N1CC(C)C(N)CC1)OC(C)(C)C

Computed Properties

  • Exact Mass: 214.168
  • Monoisotopic Mass: 214.168
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.6A^2
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.009
  • Boiling Point: 287.8 °C at 760 mmHg
  • Flash Point: 127.8 °C

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